Cas no 188113-71-5 (N-Acetyl-dehydro-Eletriptan)

• Product Name: N-Acetyl-dehydro-Eletriptan
• CAS No: 188113-71-5
• MF: C₂₄H₂₆N₂O₃S
• MW: 422.539844989777
• CID: 115211
• PubChem ID: 11189397
• Update Time: 2025-11-02

N-Acetyl-dehydro-Eletriptan Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[3-[[(2R)-1-methyl-2-pyrrolidinyl]methyl]-5-[(1E)-2-(phenylsulfonyl)ethenyl]-1H-indol-1-yl]-
• 1-ACETYL-3-[((2R)-1-METHYLPYRROLIDIN-2-YL)METHYL]-5-[(E)-2-(PHENYLSULFONYL)VINYL]INDOLE
• 1-[5-(2-BENZENESULFONYL-VINYL)-3-(1-METHYL-PYRROLIDIN-2-YLMETHYL)-INDOL-1-YL]-ETHANONE
• Ethanone,1-[3-[[(2R)-1-methyl-2-pyrrolidinyl]methyl]-5-[(1E)-2-(phenylsulfonyl)ethenyl]-1H-ind...
• N-Acetyl-dehydro-Eletriptan
• 1-[3-[[(2R)-1-METHYL-2-PYRROLIDINYL]METHYL]-5-[(1E)-2-(PHENYLSULFONYL)ETHENYL]-1H-INDOL-1-YL]ETHANONE
• (R,E)-1-(3-((1-methylpyrrolidin-2-yl)methyl)-5-(2-(phenylsulfonyl)vinyl)-1H-indol-1-yl)ethanone
• (S,E)-1-(3-((1-Methylpyrrolidin-2-yl)Methyl)-5-(2-(phenylsulfonyl)vinyl)-1H-indol-1-yl)ethanone
• 1-[5-[2-(Benzenesulfonyl)ethenyl]-3-[[(2S)-1-methylpyrrolidin-2-yl]methyl]indol-1-yl]ethanone
• CS-M0866
• AKOS030599096
• 1-{5-[(E)-2-(benzenesulfonyl)ethenyl]-3-[(1-methylpyrrolidin-2-yl)methyl]-1H-indol-1-yl}ethan-1-one
• (r,e)-1-(3-((1-methylpyrrolidin-2-yl)methyl)-5-(2-(phenylsulfonyl)vinyl)-1h-indol-1-yl)ethan-1-one
• (R)-1-(3-((1-Methylpyrrolidin-2-yl)methyl)-5-(2-(phenylsulfonyl)vinyl)-1H-indol-1-yl)ethanone
• 1-[5-[(E)-2-(benzenesulfonyl)ethenyl]-3-[[(2R)-1-methylpyrrolidin-2-yl]methyl]indol-1-yl]ethanone
• 188113-71-5
• 1-{5-[(1E)-2-(benzenesulfonyl)ethenyl]-3-{[(2R)-1-methylpyrrolidin-2-yl]methyl}-1H-indol-1-yl}ethan-1-one
• SCHEMBL722273
• Ethanone, 1-[3-[[(2R)-1-methyl-2-pyrrolidinyl]methyl]-5-[(1E)-2-(phenylsulfonyl)ethenyl]-1H-indol-1-yl]-
• AS-74822
• SCHEMBL773348

• Inchi： 1S/C24H26N2O3S/c1-18(27)26-17-20(16-21-7-6-13-25(21)2)23-15-19(10-11-24(23)26)12-14-30(28,29)22-8-4-3-5-9-22/h3-5,8-12,14-15,17,21H,6-7,13,16H2,1-2H3/b14-12+/t21-/m1/s1
• InChI Key： MDVODIFOKYRNHD-ZISLFAKRSA-N
• SMILES： S(C1C=CC=CC=1)(/C=C/C1C=CC2=C(C=1)C(=CN2C(C)=O)C[C@H]1CCCN1C)(=O)=O

Computed Properties

• Exact Mass: 422.16658
• Monoisotopic Mass: 422.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8
• XLogP3: 4

Experimental Properties

• PSA: 59.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on N-Acetyl-dehydro-Eletriptan

N-Acetyl-dehydro-Eletriptan (CAS No. 188113-71-5): A Comprehensive Overview

N-Acetyl-dehydro-Eletriptan (CAS No. 188113-71-5) is a specialized chemical compound that has garnered significant attention in pharmaceutical research and development. As a derivative of Eletriptan, this compound plays a crucial role in the study of serotonin receptor agonists, particularly in the context of migraine treatment. The acetylated and dehydro modifications in its structure enhance its stability and bioavailability, making it a valuable subject for scientific inquiry.

The chemical properties of N-Acetyl-dehydro-Eletriptan are characterized by its molecular formula and weight, which are critical for researchers aiming to synthesize or analyze this compound. Its unique structure allows it to interact selectively with 5-HT1B/1D receptors, a feature that is central to its potential therapeutic applications. This specificity is why N-Acetyl-dehydro-Eletriptan is often explored in preclinical studies related to neurological disorders.

In recent years, the demand for N-Acetyl-dehydro-Eletriptan has surged due to its relevance in drug discovery and pharmacological research. Researchers are particularly interested in its metabolic pathways and how it compares to other triptan derivatives. The compound's ability to cross the blood-brain barrier efficiently makes it a promising candidate for further development in migraine therapies, a topic that is currently trending in medical forums and search engines.

One of the most frequently searched questions about N-Acetyl-dehydro-Eletriptan is its mechanism of action. Unlike traditional triptans, this compound exhibits a prolonged half-life, which could translate to longer-lasting relief for patients. This property aligns with the growing interest in sustained-release formulations, a hot topic in pharmaceutical innovation. Additionally, its acetyl group contributes to reduced hepatic metabolism, which may minimize side effects—a key concern for both clinicians and patients.

The synthesis of N-Acetyl-dehydro-Eletriptan involves sophisticated organic chemistry techniques, including acetylation and oxidation reactions. These processes are meticulously optimized to ensure high yield and purity, which are essential for research and potential commercial applications. The compound's stability under various pH conditions also makes it suitable for formulation studies, another area of high interest in the pharmaceutical industry.

From a market perspective, N-Acetyl-dehydro-Eletriptan is part of a broader trend toward personalized medicine. As genetic profiling becomes more accessible, there is a rising demand for compounds that can be tailored to individual patient needs. This compound's versatility and efficacy profile position it well within this evolving landscape. Moreover, its potential for use in combination therapies is a subject of active investigation, reflecting the industry's shift toward multimodal treatment approaches.

In conclusion, N-Acetyl-dehydro-Eletriptan (CAS No. 188113-71-5) represents a fascinating intersection of chemistry and medicine. Its unique properties and potential applications make it a standout compound in the realm of neurological research and drug development. As scientific understanding advances, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in healthcare today.